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Compound of Interest

Compound Name: 4-Fluoro-2-(hydroxymethyl)phenol

Cat. No.: B1311887

For Researchers, Scientists, and Drug Development Professionals

Chemical Identifier:

Name: 5-Fluoro-2-hydroxybenzenemethanol

Synonyms: 4-Fluoro-2-(hydroxymethyl)phenol, 5-Fluoro-2-hydroxybenzyl alcohol

CAS Number: 2357-33-7

Molecular Formula: C7H7FO:

Molecular Weight: 142.13 g/mol

Hazard Identification and Classification

While comprehensive toxicological data for 5-Fluoro-2-hydroxybenzenemethanol is not readily
available in the public domain, data from structurally similar compounds and partial safety data
sheets suggest that it should be handled with care. The primary hazards are associated with
irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification (Anticipated)

Based on data for analogous compounds such as 2-Fluoro-5-hydroxybenzoic acid, the
following GHS classifications are anticipated. Users should perform their own risk assessment.
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Hazard Class Hazard Category
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2A

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory tract irritation)

Hazard Statements (Anticipated)

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Signal Word (Anticipated): Warning
GHS Pictogram (Anticipated):

lwsalt text

Safety and Handling Protocols

Adherence to standard laboratory safety protocols is essential when handling 5-Fluoro-2-
hydroxybenzenemethanol.

2.1. Personal Protective Equipment (PPE)

A thorough risk assessment should precede handling, and the following PPE is mandatory:
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Protection Type

Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles )
o7 i ) Protects against splashes and
with side-shields conforming to

dust particles.
EN 166 (EU) or NIOSH (US).

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile, neoprene; inspect i
Prevents skin contact and
before use). A lab coat or .
) ) absorption.
chemical-resistant apron

should be worn.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If exposure limits o ) )
) Minimizes inhalation of dust or
are likely to be exceeded or
T _ vapors.
irritation is experienced, use a
NIOSH-approved respirator

with an appropriate cartridge.

2.2. Handling Procedures

o Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

» Avoid direct contact with skin, eyes, and clothing.

e Prevent the formation of dust and aerosols.

» Use appropriate tools to handle the solid material to avoid direct contact.

¢ Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in the handling area.

2.3. Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
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e The recommended storage temperature is between 2°C and 8°C.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

3.1. First-Aid Measures

Exposure Route First-Aid Protocol

Move the exposed person to fresh air at once. If
Inhalation breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

Immediately flush the contaminated skin with
_ plenty of water for at least 15 minutes. Remove
Skin Contact ) . L
contaminated clothing. If skin irritation occurs,

get medical advice/attention.

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids.
Eye Contact )

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.

3.2. Accidental Release Measures

» Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal. Clean the spill area with a suitable solvent and then
wash with soap and water.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place it in a
designated hazardous waste container.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.bocsci.com/5-fluoro-2-hydroxy-benzyl-alcohol-cas-2357-33-7-item-272200.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

3.3. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes, including carbon oxides and
hydrogen fluoride.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Toxicological Information

There is no publicly available quantitative toxicological data, such as LD50 (oral, dermal) or
LC50 (inhalation), for 5-Fluoro-2-hydroxybenzenemethanol. The toxicological properties have
not been thoroughly investigated. The provided hazard information is based on the chemical
structure and data for similar compounds.

Disposal Considerations

Dispose of 5-Fluoro-2-hydroxybenzenemethanol and any contaminated materials in
accordance with local, state, and federal regulations. This material should be treated as
hazardous waste. Do not allow it to enter the sewage system.

Experimental Workflows and Logical Relationships

The following diagrams illustrate a general workflow for handling a chemical powder like 5-
Fluoro-2-hydroxybenzenemethanol in a research setting and the hierarchy of safety controls.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Review SDS and Conduct Risk Assessment

Don Appropriate PPE

Handling (in Fume Hood)

Weigh the Chemical

Prepare Solution or Reaction Mixture

Perform Experiment

Cleanup and Disposal

Decontaminate Glassware and Equipment

Dispose of Waste in Labeled Container

Clean Work Area

Remove and Dispose of PPE

Wash Hands

Click to download full resolution via product page

Caption: General workflow for safely handling a chemical powder.
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Caption: Hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Fluoro-2-hydroxybenzenemethanol: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311887#5-fluoro-2-hydroxybenzenemethanol-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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